N1-(2-hydroxypropyl)-N2-(thiazol-2-yl)oxalamide

• IUPAC Name: N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)oxamide
• InChI: InChI=1S/C8H11N3O3S/c1-5(12)4-10-6(13)7(14)11-8-9-2-3-15-8/h2-3,5,12H,4H2,1H3,(H,10,13)(H,9,11,14)
• InChI Key: MCOUOBWTJHLPSP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NC1=NC=CS1)O
• Molecular Formula: C8H11N3O3S
• Molecular Weight: 229.26 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other factors that affect the synthesis.

Molecular Structure Analysis

This involves examining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine a compound’s molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, solubility, and color) and chemical properties (such as reactivity, stability, and pH).

Scientific Research Applications

Anti-Fibrosis Activity

The pyrimidine moiety in this compound has been employed in designing privileged structures in medicinal chemistry. . Among these derivatives, compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) exhibited the best activities, with IC50 values of 45.69 μM and 45.81 μM, respectively. These compounds effectively inhibited collagen expression and hydroxyproline content in vitro, suggesting their potential as novel anti-fibrotic drugs.

• . Further exploration could reveal specific applications in treating infections.
• . Investigating their potential against specific viruses could be valuable.
• . Their mechanisms of action and efficacy in cancer treatment warrant further investigation.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems at the molecular level to produce its effects.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound. It includes information about toxicity, flammability, environmental impact, and appropriate safety precautions.

Future Directions

This involves speculating on potential future research directions or applications for the compound. It could include potential uses in medicine, industry, or other fields.